Cas no 855471-35-1 (2-Chloro-4-iodo-5-nitro-benzoic acid)

• Product Name: 2-Chloro-4-iodo-5-nitro-benzoic acid
• CAS No: 855471-35-1
• MF: C₇H₃ClINO₄
• MW: 327.460493326187
• CID: 5527304
• Update Time: 2023-05-25

2-Chloro-4-iodo-5-nitro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4-IODO-5-NITRO-BENZOIC ACID
• 2-Chloro-4-iodo-5-nitro-benzoic acid

• Inchi： 1S/C7H3ClINO4/c8-4-2-5(9)6(10(13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： DUERERZUFGVEDU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC([N+]([O-])=O)=C(I)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2